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Compound of Interest

Compound Name: Erbium(III) chloride

Cat. No.: B239109 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Erbium(III)
chloride (ErCl₃) in various organic solvents. Due to its applications in catalysis, materials

science, and potentially in pharmaceutical development, understanding its behavior in non-

aqueous media is crucial. This document summarizes available quantitative and qualitative

solubility data, presents a detailed experimental protocol for solubility determination, and

illustrates key processes and concepts through diagrams.

Quantitative Solubility Data
The solubility of anhydrous Erbium(III) chloride in organic solvents is a critical parameter for

its application in various chemical processes. While extensive quantitative data across a wide

range of solvents is not readily available in the literature, some key data points have been

established.

Table 1: Quantitative Solubility of Anhydrous Erbium(III) Chloride in Organic Solvents

Solvent
Chemical
Formula

Temperature
(K)

Solubility Unit

Ethanol C₂H₅OH 298.2 3.41 mol/kg
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Note: The solubility value in ethanol is a critically evaluated figure based on multiple sources

and may represent the solubility of a stable tetrasolvate solid phase.[1]

For other common organic solvents, the available literature predominantly provides qualitative

descriptions of solubility:

Methanol (CH₃OH): Slightly soluble[2][3][4]

Tetrahydrofuran (THF, C₄H₈O): Slightly soluble[2][3][4]

It is important to note that the hexahydrate form of Erbium(III) chloride is also described as

slightly soluble in ethanol.[5][6][7] Researchers should be mindful of the hydration state of the

salt as it significantly impacts solubility.

Experimental Protocol for Determining Solubility
The following is a detailed methodology for determining the solubility of Erbium(III) chloride in

an organic solvent using the isothermal equilibrium method. This protocol is a synthesis of

established practices for measuring the solubility of inorganic salts in non-aqueous solvents.

Materials and Equipment
Anhydrous Erbium(III) chloride (99.9% or higher purity)

High-purity organic solvent (anhydrous grade)

Constant temperature bath or shaker with temperature control (±0.1°C)

Sealed glass vials or flasks

Magnetic stir bars and stir plate

Syringes and filters (PTFE, 0.2 μm)

Analytical balance (±0.1 mg)

Volumetric flasks and pipettes

Apparatus for complexometric titration (buret, flasks, etc.)
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Apparatus for potentiometric titration (potentiometer, silver electrode, reference electrode)

Standardized EDTA solution (e.g., 0.01 M)

Standardized silver nitrate solution (e.g., 0.01 M)

Appropriate buffer solutions (e.g., urotropine buffer)

Metallochromic indicator (e.g., Xylenol Orange)

Inert gas (e.g., argon or nitrogen) and Schlenk line for handling hygroscopic materials

Procedure
2.2.1. Preparation of Saturated Solution

Drying: Dry the anhydrous Erbium(III) chloride under vacuum at an elevated temperature to

remove any residual moisture. The organic solvent should be of anhydrous grade and may

be further dried using appropriate molecular sieves.

Sample Preparation: In an inert atmosphere (glove box or under a stream of inert gas), add

an excess amount of anhydrous Erbium(III) chloride to a pre-weighed, sealable glass vial.

Solvent Addition: Add a known volume or mass of the anhydrous organic solvent to the vial.

Equilibration: Seal the vial tightly and place it in a constant temperature bath or shaker set to

the desired temperature. Agitate the mixture vigorously using a magnetic stirrer. The time

required to reach equilibrium can vary depending on the solvent and temperature and should

be determined experimentally (typically 24-72 hours). To confirm equilibrium, samples can be

taken at different time points (e.g., 24, 48, and 72 hours) and analyzed. Equilibrium is

reached when the concentration of the dissolved salt remains constant.

2.2.2. Sample Analysis

Sampling: Once equilibrium is achieved, stop the agitation and allow the excess solid to

settle. Using a pre-heated (to the experimental temperature) syringe and filter, carefully

withdraw an aliquot of the clear supernatant. This step should be performed quickly to avoid

temperature changes that could affect solubility.
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Gravimetric Analysis (Optional but recommended): Weigh the collected aliquot to determine

its mass. Then, carefully evaporate the solvent under controlled conditions and weigh the

remaining solid residue to determine the mass of dissolved Erbium(III) chloride.

Titrimetric Analysis:

Determination of Erbium(III) Concentration (Complexometric Titration):

Accurately dilute the aliquot with deionized water to a suitable concentration.

Add a buffer solution to maintain the optimal pH for the titration (e.g., urotropine buffer).

Add a few drops of a suitable metallochromic indicator (e.g., Xylenol Orange).

Titrate the solution with a standardized EDTA solution until the endpoint is indicated by a

sharp color change.

The concentration of Er³⁺ can be calculated from the volume of EDTA solution used.

Determination of Chloride Concentration (Potentiometric Titration):

Dilute the aliquot with an appropriate solvent (e.g., a mixture of the organic solvent and

an electrolyte solution).

Immerse a silver electrode and a suitable reference electrode into the solution.

Titrate with a standardized silver nitrate (AgNO₃) solution.

The endpoint is determined from the inflection point of the potential versus titrant

volume curve.[8]

The concentration of Cl⁻ can be calculated from the volume of AgNO₃ solution used.

Calculation of Solubility
From the analytical data, the solubility can be expressed in various units:

Mass/Mass: (mass of dissolved ErCl₃ / mass of solvent) x 100

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b239109?utm_src=pdf-body
https://www.metrohm.com/content/dam/metrohm/shared/documents/application-bulletins/AB-130_4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239109?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass/Volume: mass of dissolved ErCl₃ / volume of solvent

Molarity (mol/L): moles of dissolved ErCl₃ / volume of solution

Molality (mol/kg): moles of dissolved ErCl₃ / mass of solvent (in kg)

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of Erbium(III)
chloride solubility.
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Experimental workflow for solubility determination.

Factors Influencing Solubility
The solubility of Erbium(III) chloride in organic solvents is a complex interplay of several

factors, as depicted in the diagram below.
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Key factors influencing solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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